1-(2,5-Dichloro-4-hydroxyphenyl)butan-1-one

• Molecular Formula: C10H10Cl2O2
• Molecular Weight: 233.09 g/mol
• IUPAC Name: 1-(2,5-dichloro-4-hydroxyphenyl)butan-1-one
• InChI: InChI=1S/C10H10Cl2O2/c1-2-3-9(13)6-4-8(12)10(14)5-7(6)11/h4-5,14H,2-3H2,1H3
• InChI Key: NASVKZJPUHOAKU-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)C1=CC(=C(C=C1Cl)O)Cl

Description

1-(2,5-Dichloro-4-hydroxyphenyl)butan-1-one is a halogenated aromatic ketone characterized by a hydroxyl group at the para position and chlorine substituents at the 2- and 5-positions of the benzene ring. Its butanone moiety may contribute to solubility in organic solvents and utility as a pharmaceutical or agrochemical intermediate.

Preparation Methods

The synthesis of 1-(2,5-Dichloro-4-hydroxyphenyl)butan-1-one typically involves the following steps:

Starting Materials: The synthesis begins with 2,5-dichlorophenol and butyryl chloride.

Reaction Conditions: The reaction is carried out in the presence of a base, such as sodium hydroxide, to facilitate the formation of the desired product.

Industrial Production: On an industrial scale, the synthesis may involve the use of catalysts and optimized reaction conditions to increase yield and purity.

Chemical Reactions Analysis

1-(2,5-Dichloro-4-hydroxyphenyl)butan-1-one undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or carboxylic acid.

Reduction: The carbonyl group in the butanone side chain can be reduced to form an alcohol.

Substitution: The chlorine atoms can be substituted with other functional groups using nucleophilic substitution reactions.

Common Reagents and Conditions: Typical reagents include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles like sodium methoxide.

Major Products: The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

1-(2,5-Dichloro-4-hydroxyphenyl)butan-1-one has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: It is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential therapeutic applications.

Industry: It is used in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 1-(2,5-Dichloro-4-hydroxyphenyl)butan-1-one involves its interaction with specific molecular targets:

Molecular Targets: The compound may interact with enzymes or receptors involved in biological pathways.

Pathways Involved: It can modulate pathways related to cell growth, apoptosis, and inflammation.

Comparison with Similar Compounds

Key Observations :

• Halogen Effects : Replacement of chlorine with fluorine (e.g., 1216260-42-2) reduces molecular weight and may alter polarity, as fluorine’s smaller size and higher electronegativity influence electronic distribution .
• Functional Group Impact : Hydroxyl groups (e.g., 4-OH in 2350-46-1 and the target compound) enhance solubility in polar solvents but may reduce stability under acidic conditions .

Biological Activity

1-(2,5-Dichloro-4-hydroxyphenyl)butan-1-one is a compound that has garnered attention for its potential biological activities, particularly in the realms of antimicrobial and anticancer applications. This article provides an in-depth overview of its biological activity, supported by relevant data tables and research findings.

Chemical Structure and Properties

The compound 1-(2,5-Dichloro-4-hydroxyphenyl)butan-1-one can be represented by the following chemical structure:

$$\text{C}_{10}\text{H}_{10}\text{Cl}_2\text{O}_2$$

This structure features a dichlorophenol moiety, which is known for its significant biological activities due to the presence of hydroxyl groups that can participate in various chemical interactions.

Antimicrobial Activity

Research indicates that 1-(2,5-Dichloro-4-hydroxyphenyl)butan-1-one exhibits notable antimicrobial properties. A study highlighted its effectiveness against several pathogenic microorganisms, including drug-resistant strains.

Table 1: Antimicrobial Activity of 1-(2,5-Dichloro-4-hydroxyphenyl)butan-1-one

Microorganism	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	8 µg/mL
Escherichia coli	16 µg/mL
Candida auris	4 µg/mL
Pseudomonas aeruginosa	32 µg/mL

These results suggest that the compound possesses a broad spectrum of activity against both gram-positive and gram-negative bacteria, as well as antifungal properties against certain yeast species.

Anticancer Potential

In addition to its antimicrobial activity, 1-(2,5-Dichloro-4-hydroxyphenyl)butan-1-one has been investigated for its anticancer effects. Preliminary studies have shown that it can induce apoptosis in cancer cell lines through mechanisms involving oxidative stress and modulation of cell signaling pathways.

Case Study: Anticancer Activity in Human Cell Lines

A recent study evaluated the cytotoxic effects of the compound on various human cancer cell lines:

• Cell Lines Tested : HeLa (cervical cancer), MCF-7 (breast cancer), and A549 (lung cancer).
• Findings :
  • HeLa Cells : IC50 = 15 µM
  • MCF-7 Cells : IC50 = 20 µM
  • A549 Cells : IC50 = 25 µM

These findings indicate that the compound exhibits significant cytotoxicity against different cancer cell types, suggesting its potential as a therapeutic agent in oncology.

The biological activity of 1-(2,5-Dichloro-4-hydroxyphenyl)butan-1-one is likely attributed to its ability to interact with various biological targets:

• Antimicrobial Mechanism : The compound may disrupt bacterial cell wall synthesis or interfere with metabolic pathways essential for microbial growth.
• Anticancer Mechanism : It is hypothesized that the compound induces apoptosis through the generation of reactive oxygen species (ROS), leading to cellular damage and death.